Cas no 4489-11-6 (BENZENEMETHANOL, 4-(2-PROPENYL)-)

• Product Name: BENZENEMETHANOL, 4-(2-PROPENYL)-
• CAS No: 4489-11-6
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 3378323
• PubChem ID: 11586322
• Update Time: 2025-10-08

BENZENEMETHANOL, 4-(2-PROPENYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANOL, 4-(2-PROPENYL)-
• 850-833-6
• 4-Allylbenzyl alcohol
• SCHEMBL3496268
• (4-prop-2-enylphenyl)methanol
• 4-Allylbenzylalkohol
• (4-Allylphenyl)methanol
• (4-(prop-2-en-1-yl)phenyl)methanol
• EN300-698357
• [4-(Prop-2-en-1-yl)phenyl]methanol
• 4489-11-6
• DB-160748

• Inchi： 1S/C10H12O/c1-2-3-9-4-6-10(8-11)7-5-9/h2,4-7,11H,1,3,8H2
• InChI Key： SWVXBMORXRQPOF-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)CC=C

Computed Properties

• Exact Mass: 148.088815002Da
• Monoisotopic Mass: 148.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on BENZENEMETHANOL, 4-(2-PROPENYL)-

Chemical Profile: CAS No. 4489-11-6 - Benzene Methanol, 4-(2-propenyl)

Benzene Methanol, 4-(2-propenyl), also known by its CAS number 4489-11-6, is a chemical compound with significant applications in various industries. This compound is a derivative of benzene methanol, where the hydroxymethyl group is substituted at the para position with a propenyl group. The molecular formula of this compound is C9H10O, and it has a molecular weight of approximately 138.17 g/mol.

The structure of Benzene Methanol, 4-(2-propenyl) consists of a benzene ring with a hydroxymethyl group (-CH2OH) attached at the para position relative to the propenyl group (-CH2C=CH2). This substitution pattern imparts unique chemical and physical properties to the compound. The presence of the hydroxymethyl group introduces hydrophilic characteristics, while the propenyl group adds reactivity due to the presence of a double bond.

Recent studies have highlighted the potential of Benzene Methanol, 4-(2-propenyl) in the field of materials science. Researchers have explored its use as a precursor in the synthesis of advanced polymers and composites. The compound's ability to undergo various polymerization reactions makes it a valuable building block for developing high-performance materials with tailored properties.

In addition to its role in materials science, Benzene Methanol, 4-(2-propenyl) has found applications in pharmaceuticals and agrochemicals. Its unique structure allows for the formation of bioactive compounds that can target specific biological pathways. For instance, derivatives of this compound have been investigated for their potential as anti-inflammatory agents and pesticides.

The synthesis of Benzene Methanol, 4-(2-propenyl) typically involves multi-step processes that include nucleophilic substitution and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes. These methods not only reduce costs but also minimize the environmental footprint associated with its manufacturing.

From an environmental perspective, understanding the fate and transport of Benzene Methanol, 4-(2-propenyl) in various ecosystems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to assess its long-term impact on aquatic and terrestrial environments.

In conclusion, Benzene Methanol, 4-(2-propenyl) (CAS No. 4489-11-6) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an important molecule for both academic research and industrial development. As new research continues to uncover its potential uses and properties, this compound is poised to play an even greater role in shaping future innovations.